Cas no 1179360-76-9 (4-(Isopentyloxy)picolinimidamide hydrochloride)

• Product Name: 4-(Isopentyloxy)picolinimidamide hydrochloride
• CAS No: 1179360-76-9
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 1030809
• PubChem ID: 53485029
• Update Time: 2025-10-28

4-(Isopentyloxy)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Isopentyloxy)picolinimidamide hydrochloride
• 4-(3-methylbutoxy)pyridine-2-carboximidamide,hydrochloride
• 4-(3-METHYLBUTOXY)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 1179360-76-9
• AKOS015847323
• DTXSID00704334
• 4-(Isopentyloxy)picolinimidamidehydrochloride
• 4-(3-Methylbutoxy)pyridine-2-carboximidamide--hydrogen chloride (1/1)
• DB-357591

• Inchi： 1S/C11H17N3O.ClH/c1-8(2)4-6-15-9-3-5-14-10(7-9)11(12)13;/h3,5,7-8H,4,6H2,1-2H3,(H3,12,13);1H
• InChI Key： ATNLCDPFPKPLLA-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CN=C(C(=N)N)C=1)CCC(C)C

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(Isopentyloxy)picolinimidamide hydrochloride

Introduction to 4-(Isopentyloxy)picolinimidamide hydrochloride (CAS No. 1179360-76-9)

4-(Isopentyloxy)picolinimidamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1179360-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of picolinimidamide derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of an isopentyloxy group in its molecular structure introduces unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-(Isopentyloxy)picolinimidamide hydrochloride consists of a picolinimide core linked to an isopentyloxy side chain, with the hydrochloride salt form enhancing its solubility and stability. This structural configuration imparts distinct pharmacological characteristics, such as modulatory effects on enzymatic pathways and interactions with biological targets. The compound's stability under various conditions and its ability to cross biological membranes make it a promising candidate for further investigation in drug design.

In recent years, there has been growing interest in picolinimidamide derivatives due to their reported activities in inhibiting key enzymes involved in cancer progression, inflammation, and metabolic disorders. 4-(Isopentyloxy)picolinimidamide hydrochloride has been studied for its potential role in modulating these pathways, with preliminary findings suggesting its efficacy in preclinical models. The isopentyloxy group plays a crucial role in determining the compound's binding affinity and pharmacokinetic profile, which are critical factors in drug development.

One of the most compelling aspects of 4-(Isopentyloxy)picolinimidamide hydrochloride is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to develop analogs with enhanced potency and selectivity. For instance, modifications to the isopentyloxy moiety have been explored to optimize bioavailability and reduce off-target effects. These efforts align with the broader goal of creating next-generation therapeutics that are both effective and well-tolerated by patients.

The compound's relevance extends beyond oncology; it has also been investigated for its potential in treating inflammatory diseases and neurodegenerative conditions. Studies have demonstrated that picolinimidamide derivatives can interact with transcription factors and signaling molecules, thereby influencing disease pathogenesis. 4-(Isopentyloxy)picolinimidamide hydrochloride, with its unique structural features, may offer a novel approach to targeting these mechanisms.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for compounds like 4-(Isopentyloxy)picolinimidamide hydrochloride. These technologies enable researchers to predict binding interactions and optimize lead compounds more efficiently than traditional methods. The integration of machine learning algorithms has further enhanced the ability to identify promising candidates for experimental validation, streamlining the drug development pipeline.

From a synthetic chemistry perspective, 4-(Isopentyloxy)picolinimidamide hydrochloride exemplifies the intricate strategies employed to construct complex molecules with desired biological properties. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Innovations in synthetic methodologies continue to contribute to the accessibility of such compounds, fostering further exploration in their applications.

The pharmacological evaluation of 4-(Isopentyloxy)picolinimidamide hydrochloride has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that it may exert its effects through multiple pathways, including inhibition of kinases and modulation of nuclear receptor activity. These findings underscore the compound's potential as a scaffold for developing drugs targeting complex diseases.

In conclusion, 4-(Isopentyloxy)picolinimidamide hydrochloride (CAS No. 1179360-76-9) represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Its investigation across various therapeutic areas highlights its versatility and potential impact on future medical treatments. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutics.